Cas no 329781-57-9 (methyl 2-(azidomethyl)benzoate)

• Product Name: methyl 2-(azidomethyl)benzoate
• CAS No: 329781-57-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 2822345
• PubChem ID: 15539575
• Update Time: 2025-04-21

methyl 2-(azidomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(azidomethyl)benzoate
• F2157-0561
• AKOS040814983
• EN300-1603004
• DTXSID70573852
• F78625
• 329781-57-9
• SCHEMBL15353860
• KCXICZNCIHQORZ-UHFFFAOYSA-N
• Benzoic acid, 2-(azidomethyl)-, methyl ester
• DTXCID90524624

• Inchi： 1S/C9H9N3O2/c1-14-9(13)8-5-3-2-4-7(8)6-11-12-10/h2-5H,6H2,1H3
• InChI Key： KCXICZNCIHQORZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1CN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069476538Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 76.05000
• LogP: 1.73626

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters